Cas no 688782-04-9 (1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-methyl-, 7-oxide)

1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-methyl-, 7-oxide structure
688782-04-9 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-methyl-, 7-oxide
CAS No:688782-04-9
MF:C8H7ClN2O
MW:182.60698056221
CID:835002
PubChem ID:59343508
Update Time:2025-04-19

1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-methyl-, 7-oxide Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-methyl-, 7-oxide
    • 4-chloro-7-hydroxy-3-methylpyrrolo[2,3-b]pyridine
    • SCHEMBL2877343
    • 688782-04-9
    • Inchi: 1S/C8H7ClN2O/c1-5-4-10-8-7(5)6(9)2-3-11(8)12/h2-4,12H,1H3
    • InChI Key: GOFGFWBKDCHWHW-UHFFFAOYSA-N
    • SMILES: ClC1C=CN(C2C=1C(C)=CN=2)O

Computed Properties

  • Exact Mass: 182.0246905g/mol
  • Monoisotopic Mass: 182.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38Ų
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